Cas no 140911-31-5 (8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 140911-31-5
• MF: C₆H₂ClF₃N₄
• MW: 222.555089473724
• CID: 1088646
• PubChem ID: 10220126
• Update Time: 2025-10-28

8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine
• 8-CHLORO-3-(TRIFLUOROMETHYL)[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
• 8-Chloro-3-(trifluoromethyl)triazolo[4,3-a]pyrazine
• 5-chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine
• 1,2,4-TRIAZOLO[4,3-A]PYRAZINE, 8-CHLORO-3-(TRIFLUOROMETHYL)-
• DTXSID90436910
• AKOS011652596
• DB-156773
• 8-Chloro-3-(trifluoromethyl) [1,2,4]triazolo[4,3-a]pyrazine
• 8-Chloro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine
• 140911-31-5
• SCHEMBL3132632
• AB53044
• 8-chloro-3-(trifluoroMethyl)-[1

• Inchi： 1S/C6H2ClF3N4/c7-3-4-12-13-5(6(8,9)10)14(4)2-1-11-3/h1-2H
• InChI Key： MTJVSFDBHKNNPB-UHFFFAOYSA-N
• SMILES： ClC1C2=NN=C(C(F)(F)F)N2C=CN=1

Computed Properties

• Exact Mass: 221.9920083g/mol
• Monoisotopic Mass: 221.9920083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine

Recent Advances in the Study of 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 140911-31-5)

The compound 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 140911-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a triazolopyrazine core substituted with chloro and trifluoromethyl groups, has been explored for its role in modulating various biological targets, including kinases and other enzymes involved in critical signaling pathways.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine, addressing previous challenges in scalability. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, research has demonstrated that this compound exhibits potent inhibitory effects on specific protein kinases implicated in inflammatory and oncogenic processes. For instance, a preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine effectively suppressed the activity of a kinase involved in rheumatoid arthritis, reducing inflammation in animal models. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations have explored the compound's mechanism of action at the molecular level. Structural analyses using X-ray crystallography and molecular docking simulations revealed that the chloro and trifluoromethyl substituents play a critical role in binding to the ATP-binding site of target kinases, thereby inhibiting their activity. This insight has guided the design of derivatives with improved selectivity and potency.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. However, the progress made thus far underscores the potential of 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine as a valuable tool in chemical biology and a promising scaffold for drug discovery.

In conclusion, the latest research on 8-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 140911-31-5) highlights its significance in medicinal chemistry. Continued efforts to refine its synthesis, elucidate its biological mechanisms, and explore its therapeutic potential are expected to yield impactful contributions to the field.